Cas no 937598-72-6 (1,3-dimethyl-6-(4-methylphenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid)

• Product Name: 1,3-dimethyl-6-(4-methylphenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• CAS No: 937598-72-6
• MF: C₁₆H₁₅N₃O₂
• MW: 281.309203386307
• MDL: MFCD08558286
• CID: 3060213
• PubChem ID: 16792359
• Update Time: 2025-05-21

1,3-dimethyl-6-(4-methylphenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-6-(p-tolyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 1,3-dimethyl-6-(4-methylphenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• 857-817-8
• EN300-230779
• 1,3-dimethyl-6-(4-methylphenyl)-1H-pyrazolo(3,4-b)pyridine-4-carboxylic acid
• 1,3-dimethyl-6-(4-methylphenyl)pyrazolo[3,4-b]pyridine-4-carboxylic acid
• MFCD08558286
• BBL040712
• STK350894
• 1,3-dimethyl-6-(4-methylphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 1,3-Dimethyl-6-(p-tolyl)pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 937598-72-6
• AKOS000146663
• MMB59872
• CS-0240966

• MDL： MFCD08558286
• Inchi： 1S/C16H15N3O2/c1-9-4-6-11(7-5-9)13-8-12(16(20)21)14-10(2)18-19(3)15(14)17-13/h4-8H,1-3H3,(H,20,21)
• InChI Key： RZTGEBONDAJNFI-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC(C)=CC=2)N=C2C=1C(C)=NN2C)=O

Computed Properties

• Exact Mass: 281.116426730Da
• Monoisotopic Mass: 281.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 1,3-dimethyl-6-(4-methylphenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

Comprehensive Overview of 1,3-dimethyl-6-(4-methylphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS No. 937598-72-6)

1,3-dimethyl-6-(4-methylphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS No. 937598-72-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazolo[3,4-b]pyridine derivative is characterized by a carboxylic acid functional group, which enhances its potential for further chemical modifications and applications in drug discovery. Researchers are particularly interested in its role as a building block for small molecule inhibitors and biologically active compounds.

The compound's molecular framework combines a pyrazolo[3,4-b]pyridine core with a 4-methylphenyl substituent, offering a balance of lipophilicity and electronic properties. This makes it a valuable candidate for studies targeting enzyme inhibition and receptor modulation. Recent trends in medicinal chemistry highlight the growing demand for such scaffolds in the development of anti-inflammatory agents and anticancer therapeutics, aligning with the broader focus on precision medicine.

From a synthetic perspective, 1,3-dimethyl-6-(4-methylphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid can be prepared via multi-step organic reactions, including cyclocondensation and functional group interconversion. Its CAS No. 937598-72-6 serves as a critical identifier for researchers sourcing high-purity samples for experimental use. The compound's stability under ambient conditions further supports its utility in high-throughput screening and structure-activity relationship (SAR) studies.

In the context of drug discovery, this compound's carboxylic acid moiety allows for facile derivatization into esters, amides, or other prodrug forms. Such flexibility is highly sought after in the design of orally bioavailable drugs, a key focus area for modern pharmaceutical R&D. Additionally, its potential applications in agrochemicals—such as the development of novel pesticides or herbicides—are under exploration, leveraging its heterocyclic backbone for target-specific activity.

Environmental and regulatory considerations are also paramount when working with 1,3-dimethyl-6-(4-methylphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid. While not classified as hazardous, proper handling protocols must be followed to ensure safety in laboratory settings. The compound's biodegradability and ecotoxicological profile remain active topics of investigation, particularly as industries prioritize green chemistry principles.

The rise of computational chemistry and AI-driven drug design has further amplified interest in this compound. Researchers frequently employ molecular docking and quantitative structure-activity relationship (QSAR) models to predict its interactions with biological targets. These approaches align with the broader shift toward data-driven research, reducing reliance on traditional trial-and-error methods.

In summary, 1,3-dimethyl-6-(4-methylphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS No. 937598-72-6) represents a versatile and scientifically significant compound with wide-ranging applications. Its structural features and functional group compatibility position it as a promising candidate for advancing therapeutic innovation and sustainable agrochemical solutions. As research continues to evolve, this compound is poised to play a pivotal role in addressing unmet needs across multiple industries.